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Compound of Interest

Compound Name: 5-Ethoxy-2-nitropyridine
CAS No.: 856164-26-6
Cat. No.: B3289198

Get Quote

Executive Summary

5-Ethoxy-2-nitropyridine is a high-value heterocyclic intermediate utilized primarily as a
precursor to 5-ethoxy-2-pyridinamine, a "privileged scaffold" in modern drug discovery. Unlike
its methoxy counterparts, the ethoxy substituent offers enhanced lipophilicity (logP modulation)
and altered metabolic clearance profiles, making it critical for optimizing the pharmacokinetic
(PK) properties of kinase inhibitors (e.g., BTK, p38 MAPK) and anti-fibrotic agents.

This guide addresses a common synthetic pitfall: the failure of nucleophilic aromatic
substitution (SNAr) on 5-halo-2-nitropyridines to yield this product. We present the authoritative
O-alkylation protocol starting from 5-hydroxy-2-nitropyridine, followed by validated reduction
and coupling methodologies.

Chemical Profile & Strategic Value
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Property Specification Strategic Implication

Specific isomer; distinct from

CAS Number 856164-26-6 2-ethoxy-5-nitropyridine (CAS
31594-45-3).
Molecular Formula C7HsN20s3 MW: 168.15 g/mol

Higher lipophilicity than
LogP (Predicted) ~1.8-2.1 methoxy analogs; improves
cell permeability.

The nitro group at C2 strongly

deactivates the ring, enabling
Electronic State Electron-deficient ring facile reduction but

complicating electrophilic

substitution.

Acts as a hydrogen bond
i acceptor and hydrophobic
Key Moiety 5-Ethoxy group ] o
anchor in ATP-binding pockets

of kinases.

Why This Intermediate?

In medicinal chemistry, replacing a phenyl ring with a pyridine improves aqueous solubility and
reduces CYP450 inhibition. The 5-ethoxy-2-aminopyridine moiety, derived from this nitro
intermediate, is specifically employed to:

o Enhance Potency: The ethoxy group often fills small hydrophobic pockets (e.g., the
gatekeeper region in kinases) more effectively than a methoxy group.

o Modulate Solubility: The pyridine nitrogen provides a protonation site at physiological pH,
improving formulation properties.

Synthesis Strategy: The "Make"
Critical Warning: The SNAr Trap
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Do NOT attempt to synthesize 5-ethoxy-2-nitropyridine via nucleophilic aromatic substitution
(SNAr) of 5-bromo-2-nitropyridine with sodium ethoxide.

» Reason: The nitro group at position 2 activates the nitro group itself for displacement more
than the halogen at position 5.

o Result: The reaction yields 5-bromo-2-ethoxypyridine (displacement of -NO2) rather than the
desired product.

Validated Protocol: O-Alkylation of 5-Hydroxy-2-
nitropyridine
The only robust industrial route involves the O-alkylation of 5-hydroxy-2-nitropyridine (also

known as 6-nitropyridin-3-ol).

Reagents & Materials

o Precursor: 5-Hydroxy-2-nitropyridine (Commercial or synthesized via hydrolysis of 2-amino-
5-nitropyridine).

o Alkylating Agent: Ethyl lodide (Etl) or Ethyl Bromide (EtBr).
e Base: Cesium Carbonate (Cs2COs) or Potassium Carbonate (K2CO3).

e Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile.

Step-by-Step Protocol

e Charge: In a dry 3-neck round-bottom flask under N2, dissolve 5-hydroxy-2-nitropyridine (1.0
eq) in anhydrous DMF (10 mL/g).

o Deprotonation: Add Cs2COs (1.5 eq) in a single portion. The solution will turn deep
yellow/orange due to phenoxide formation. Stir at RT for 30 min.

o Alkylation: Dropwise add Ethyl lodide (1.2 eq). Note: Etl is preferred over EtBr for faster
kinetics at lower temperatures.
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e Reaction: Heat to 60°C and stir for 4—6 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LC-
MS.

o Workup:
o Cool to RT and pour into ice-cold water (5x reaction volume).
o The product often precipitates as a pale yellow solid. Filter and wash with water.

o If no precipitate: Extract with EtOAc (3x), wash organics with LiCl solution (to remove
DMF), dry over Na2SQOa4, and concentrate.

 Purification: Recrystallization from Ethanol/Water or Flash Chromatography (0-30% EtOAc in
Hexane).

Yield Expectation: 85—-95% QC Check: *H NMR (DMSO-ds) should show a quartet (~4.2 ppm)
and triplet (~1.4 ppm) for the ethoxy group, with aromatic protons at C3, C4, C6.

Downstream Transformations: The "Use"

The primary utility of 5-ethoxy-2-nitropyridine is its reduction to 5-ethoxy-2-pyridinamine,
followed by coupling to form drug scaffolds.

Workflow Visualization

AVOID THIS ROUTE

NaOEt (SNAI‘ on NOZ) 5-Bromo-2-ethoxypyridine i

Fe/NH4Cl or H2/Pd-C R-COCI or Buchwald

5-Ethoxy-2-nitropyridine Reduction . i Coupling Kinase Inhibitor / Drug Candidate
(Target Intermediate) 5-Ethoxy-2-pyridinamine (Amide/Urea Linkage)

Et-1, Cs2CO3, DMF

Click to download full resolution via product page

Caption: Synthesis workflow highlighting the correct O-alkylation pathway and the "forbidden”
SNAr route.
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Protocol A: Selective Reduction (Nitro to Amine)

Catalytic hydrogenation is efficient but can sometimes cause de-ethoxylation if over-reduced or
if the catalyst is too active. The Iron/Ammonium Chloride method is chemically chemoselective
and robust.

Setup: Suspend 5-ethoxy-2-nitropyridine (1.0 eq) in Ethanol:Water (3:1).

» Activation: Add NH4Cl (5.0 eq) and Iron powder (5.0 eq, 325 mesh).

o Reflux: Heat to 80°C with vigorous stirring for 2 hours.

« Filtration: Filter hot through a Celite pad to remove iron oxide sludge. Wash with hot ethanol.
« |solation: Concentrate the filtrate. Basify residue with sat. NaHCOs and extract with DCM.

e Product: 5-Ethoxy-2-pyridinamine (often a dark oil or low-melting solid) is obtained in >90%
yield. Use immediately for coupling to avoid oxidation.

Protocol B: Amide Coupling (Drug Scaffold Formation)

To attach this "head group” to a drug core (e.g., a carboxylic acid):

Activation: Dissolve the Carboxylic Acid Core (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA
(2.5 eq). Stir for 15 min.

Addition: Add 5-Ethoxy-2-pyridinamine (1.1 eq).

Reaction: Stir at RT for 12—24 h.

Note: The pyridine nitrogen is less nucleophilic than the exocyclic amine, but HATU ensures
regioselectivity for the amide bond at the exocyclic amine position.

Analytical Quality Control
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Test Method Acceptance Criteria

HPLC (C18, H2O/MeCN

Purity ] > 98.0% (Area %)
gradient)
. Confirm ethoxy quartet/triplet.

Identity 1H NMR (DMSO-ds)

No hydroxy peak.

] DMF < 880 ppm, Ethanol <

Residual Solvent GC-Headspace

5000 ppm

] < 0.5% wiw (Critical for

Water Content Karl Fischer

coupling steps)

Safety & Handling

e Nitro Group Hazard: While 5-ethoxy-2-nitropyridine is stable, nitro-pyridines can be
energetic. Avoid heating dry solids above 150°C.

o Skin Sensitization: Pyridine intermediates are potent sensitizers. Wear nitrile gloves and use
a fume hood.

e Incompatibility: Incompatible with strong reducing agents (hydrazine) and strong bases
(which may cause hydrolysis of the ethoxy group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

» 1. Discovery of 5-Phenoxy-2-aminopyridine Derivatives as Potent and Selective Irreversible
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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